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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

An in-depth exploration of the fundamental characteristics, synthesis, and analysis of perinone

pigments for researchers, scientists, and drug development professionals.

Perinone pigments are a class of high-performance organic compounds renowned for their

exceptional stability, vibrant colors, and unique electronic properties. This technical guide

provides a detailed overview of the core characteristics of the two primary isomers, Pigment

Orange 43 and Pigment Red 194, encompassing their synthesis, physicochemical properties,

and analytical characterization.

Core Physicochemical Characteristics
Perinone pigments are characterized by their robust molecular structure, which imparts

outstanding resistance to light, heat, and chemicals. These properties make them suitable for a

wide range of demanding applications, from industrial coatings and plastics to advanced

organic electronics.

Quantitative Data Summary
The key performance indicators for Pigment Orange 43 (trans-isomer) and Pigment Red 194

(cis-isomer) are summarized below.
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Property
Pigment Orange 43 (trans-
isomer)

Pigment Red 194 (cis-
isomer)

Colour Index Name C.I. Pigment Orange 43 C.I. Pigment Red 194

Colour Index Number 71105 71100

CAS Number 4424-06-0 4216-02-8

Molecular Formula C₂₆H₁₂N₄O₂ C₂₆H₁₂N₄O₂

Molecular Weight 412.41 g/mol 412.40 g/mol

Lightfastness (BWS)
8 (Full Shade & 1/3 SD in

HDPE)[1]
7-8[2]

Heat Stability ~280 °C in PE and PET[1] 270 °C in Polypropylene[2]

Chemical Resistance Excellent Excellent

Acid Resistance 5 (Excellent)[3] 5 (Excellent)[4]

Alkali Resistance 5 (Excellent)[3] 5 (Excellent)[4]

Oil Absorption 60-80 g/100g [5] 40-45 g/100g [4]

Density 1.5 g/cm³[3] 1.70 g/cm³[4]

Appearance
Bright, reddish orange

powder[1]
Dark red powder[2]

Synthesis and Isomer Separation
The synthesis of perinone pigments typically involves the condensation of

naphthalenetetracarboxylic dianhydride with o-phenylenediamine. This reaction yields a

mixture of the cis and trans isomers.[6] The separation of these isomers is a critical step and is

achieved through the differential solubility of their respective potassium salts in an alcoholic

solution.

Experimental Protocols
1. Synthesis of Mixed Perinone Isomers:
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Reactants: Naphthalenetetracarboxylic dianhydride and o-phenylenediamine.

Solvent: Glacial acetic acid.

Procedure:

Suspend naphthalenetetracarboxylic dianhydride and o-phenylenediamine in glacial acetic

acid.

Heat the mixture to reflux (approximately 118 °C) and maintain for several hours.

The resulting precipitate, a mixture of cis and trans perinone isomers, is collected by

filtration.

Wash the precipitate with a suitable solvent (e.g., ethanol) to remove impurities.

Dry the mixed-isomer product.

2. Separation of Cis and Trans Isomers:

Reagents: Mixed perinone isomers, ethanol, potassium hydroxide (KOH).

Procedure:

Suspend the mixed perinone isomers in ethanol.

Add a solution of potassium hydroxide in ethanol to the suspension.

Heat the mixture. The trans-isomer reacts with KOH to form a sparingly soluble potassium

salt of the ring-opened structure, which precipitates from the solution. The cis-isomer

remains in solution.[6]

Filter the hot mixture to isolate the precipitated potassium salt of the trans-isomer.

For the trans-isomer (Pigment Orange 43):

Wash the precipitate with hot ethanol.
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Hydrolyze the potassium salt by treatment with a dilute acid to regenerate the insoluble

trans-perinone.

Filter, wash with water until neutral, and dry to obtain pure Pigment Orange 43.

For the cis-isomer (Pigment Red 194):

Cool the filtrate containing the cis-isomer.

Acidify the filtrate with a dilute acid to precipitate the cis-perinone.

Filter, wash with water until neutral, and dry to obtain pure Pigment Red 194.

Analytical Characterization
The structural and compositional analysis of perinone pigments is crucial for quality control and

research purposes. The following are key analytical techniques employed for their

characterization.

1. Fourier Transform Infrared (FTIR) Spectroscopy:

Objective: To identify the functional groups present in the perinone molecule and confirm the

successful synthesis.

Methodology:

Prepare a sample by mixing a small amount of the pigment with potassium bromide (KBr)

and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR) accessory.

Acquire the FTIR spectrum in the range of 4000-400 cm⁻¹.

Expected Peaks: Look for characteristic absorption bands corresponding to C=O

(carbonyl) stretching, C=N (imine) stretching, and aromatic C-H and C=C vibrations.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the molecular structure and differentiate between the cis and trans

isomers. Due to the low solubility of perinone pigments in common organic solvents, specific
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sample preparation is required.

Methodology:

Dissolve the perinone pigment in a strong deuterated acid, such as deuterated sulfuric

acid (D₂SO₄), for analysis.[5]

Acquire ¹H and ¹³C NMR spectra.

Expected Spectra: The symmetry of the isomers will be reflected in the number of distinct

signals in the NMR spectra. The trans-isomer, being more symmetrical, will exhibit a

simpler spectrum compared to the cis-isomer.

Visualizations
To further elucidate the concepts discussed, the following diagrams provide visual

representations of the chemical structures, synthesis pathway, and analytical workflow.

Chemical Structures of Perinone Isomers

trans-Isomer (Pigment Orange 43) cis-Isomer (Pigment Red 194)

trans_isomer cis_isomer

Click to download full resolution via product page

Chemical structures of trans and cis perinone isomers.
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General Synthesis Pathway of Perinone Pigments

Naphthalenetetracarboxylic Dianhydride
+ o-Phenylenediamine

Condensation in
Glacial Acetic Acid

Mixture of cis and trans
Perinone Isomers

Treatment with
Alcoholic KOH

Insoluble Potassium Salt
of trans-Isomer Soluble cis-Isomer

Acid Hydrolysis Acidification

Pigment Orange 43
(trans-isomer)

Pigment Red 194
(cis-isomer)

Click to download full resolution via product page

Flowchart of the synthesis and separation of perinone isomers.
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Experimental Workflow for Perinone Pigment Characterization

Perinone Pigment Sample

Sample Preparation
(KBr Pellet or ATR)

Sample Preparation
(Dissolution in D₂SO₄)

FTIR Spectroscopy

Vibrational Spectrum
(Functional Groups)

NMR Spectroscopy
(¹H and ¹³C)

NMR Spectrum
(Molecular Structure,
Isomer Identification)

Click to download full resolution via product page

Workflow for the analytical characterization of perinone pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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